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Compound of Interest

Compound Name: Urapidil-d4

Cat. No.: B15615290

Get Quote

This technical guide provides a comprehensive overview of the synthesis and characterization

of Urapidil-d4, a deuterated analog of the antihypertensive drug Urapidil. This document is

intended for researchers, scientists, and professionals in the field of drug development and

medicinal chemistry. Urapidil-d4 is a valuable tool in pharmacokinetic studies and as an

internal standard for analytical purposes.

Physicochemical Properties and Characterization
Data
Urapidil-d4 shares similar physicochemical properties with its non-deuterated counterpart, with

the key difference being its increased molecular weight due to the incorporation of four

deuterium atoms. The most common positions for deuteration are on the piperazine ring, as

this can minimize kinetic isotope effects on the metabolic pathways of the drug.

Table 1: Physicochemical Properties of Urapidil-d4
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Property Value Reference

Chemical Name

6-((3-(4-(2-

Methoxyphenyl)piperazin-1-yl-

2,2,6,6-d4)propyl)amino)-1,3-

dimethylpyrimidine-2,4(1H,3H)-

dione

[1]

CAS Number 1795122-12-1 [1]

Molecular Formula C₂₀H₂₅D₄N₅O₃ [1][2]

Molecular Weight 391.50 g/mol [1]

Appearance White to off-white solid [3]

Purity (by HPLC) >95% to >98% [1][4]

Storage Conditions -20°C for long-term storage [3][4]

Table 2: Mass Spectrometry Data for Urapidil and Urapidil-d4

Compound Precursor Ion (m/z) Product Ion (m/z) Analytical Method

Urapidil 388 205 LC-MS/MS

Urapidil-d4 392 205 LC-MS/MS

Synthesis of Urapidil-d4
The synthesis of Urapidil-d4 can be achieved by adapting established methods for the

synthesis of Urapidil.[5][6] The general strategy involves the coupling of two key intermediates:

a deuterated 1-(2-methoxyphenyl)piperazine and 6-[(3-chloropropyl)amino]-1,3-dimethyluracil.

Proposed Synthesis Workflow
The following diagram illustrates a plausible synthetic route for Urapidil-d4. This proposed

pathway is based on the known synthesis of Urapidil and general principles of organic

synthesis for introducing deuterium labels.
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Synthesis of Precursor 1: 1-(2-Methoxyphenyl)piperazine-d4

Synthesis of Precursor 2: 6-[(3-chloropropyl)amino]-1,3-dimethyluracil

Final Coupling Reaction
1-Bromo-2-methoxybenzene

1-(2-Methoxyphenyl)piperazine-d4

Buchwald-Hartwig
amination

Piperazine-d8

Urapidil-d4

Nucleophilic substitution

6-Amino-1,3-dimethyluracil

6-[(3-hydroxypropyl)amino]-1,3-dimethyluracil

Nucleophilic substitution

3-Chloro-1-propanol 6-[(3-chloropropyl)amino]-1,3-dimethyluracilChlorination (SOCl2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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